Cas no 2649016-49-7 (2-chloro-1,3-difluoro-4-isocyanatobenzene)

• Product Name: 2-chloro-1,3-difluoro-4-isocyanatobenzene
• CAS No: 2649016-49-7
• MF: C₇H₂ClF₂NO
• MW: 189.546687602997
• CID: 5912667
• PubChem ID: 165637977
• Update Time: 2025-06-29

2-chloro-1,3-difluoro-4-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1,3-difluoro-4-isocyanatobenzene
• 2649016-49-7
• EN300-1978944

• Inchi： 1S/C7H2ClF2NO/c8-6-4(9)1-2-5(7(6)10)11-3-12/h1-2H
• InChI Key： RHBRDGVVUFWMKY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)N=C=O)F

Computed Properties

• Exact Mass: 188.9792977g/mol
• Monoisotopic Mass: 188.9792977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.4Ų

Additional information on 2-chloro-1,3-difluoro-4-isocyanatobenzene

2-Chloro-1,3-Difluoro-4-Isocyanatobenzene: A Comprehensive Overview

2-Chloro-1,3-difluoro-4-isocyanatobenzene, also known by its CAS number 2649016-49-7, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of benzene, featuring a unique combination of substituents that confer it with distinct chemical properties. The presence of chlorine, fluorine, and isocyanate groups on the benzene ring makes it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The structure of 2-chloro-1,3-difluoro-4-isocyanatobenzene is characterized by its substituted aromatic ring. The isocyanate group (-NCO) at the para position plays a crucial role in its reactivity, enabling it to participate in various nucleophilic reactions. The chlorine and fluorine atoms at the ortho and meta positions further enhance its stability and reactivity. Recent studies have highlighted the potential of this compound in the development of high-performance polymers and coatings due to its ability to form strong covalent bonds during polymerization.

One of the most notable applications of 2-chloro-1,3-difluoro-4-isocyanatobenzene is in the synthesis of polyurethanes. The isocyanate group reacts with hydroxyl-containing compounds to form durable and flexible polymeric materials. These materials are widely used in automotive industries for manufacturing seals, gaskets, and interior components. Additionally, the compound's fluorinated substituents contribute to its resistance to UV degradation and thermal stability, making it suitable for outdoor applications.

In the pharmaceutical sector, 2-chloro-1,3-difluoro-4-isocyanatobenzene serves as an intermediate in the synthesis of bioactive molecules. Its ability to undergo nucleophilic aromatic substitution reactions facilitates the incorporation of various functional groups into drug candidates. Recent research has focused on optimizing reaction conditions to improve yield and selectivity in these processes.

The synthesis of 2-chloro-1,3-difluoro-4-isocyanatobenzene typically involves multi-step reactions starting from chlorobenzene derivatives. The introduction of fluorine atoms at specific positions requires precise control over reaction conditions to ensure regioselectivity. Advanced techniques such as microwave-assisted synthesis have been explored to enhance reaction efficiency and reduce production costs.

In terms of environmental impact, 2-chloro-1,3-difluoro-4-isocyanatobenzene has been studied for its biodegradation potential. Research indicates that under specific microbial conditions, the compound can undergo partial degradation; however, further studies are required to fully understand its environmental fate.

The demand for 2-chloro-1,3-difluoro-4-isocyanatobenzene continues to grow due to its versatility and performance-enhancing properties. As industries seek sustainable solutions for material development, this compound remains a critical component in advancing technological innovations across multiple sectors.